BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 4-Hydroxy-
3-(trifluoromethyl)benzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Hydroxy-3-
Compound Name:
(trifluoromethyl)benzonitrile

Cat. No.: B051966

An In-depth Technical Guide on the Safety and Handling of 4-Hydroxy-3-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Hydroxy-3-
(trifluoromethyl)benzonitrile (CAS No. 124811-71-8), a key intermediate in various research
and development applications. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Hazard Identification and Classification

4-Hydroxy-3-(trifluoromethyl)benzonitrile is classified as a hazardous substance. The
following tables summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral 4
Acute Toxicity, Dermal 4
Acute Toxicity, Inhalation 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2

Specific target organ toxicity — single exposure 3

Source: Information compiled from multiple safety data sheets.

Table 2: Hazard Statements and Precautionary Statements
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Code Statement
H302 Harmful if swallowed.[1][2]
H312 Harmful in contact with skin.[1]
H315 Causes skin irritation.[1]
H319 Causes serious eye irritation.[1]
H332 Harmful if inhaled.[1]
H335 May cause respiratory irritation.[1]
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[2]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Call a POISON CENTER or
P301+P312 S
doctor/physician if you feel unwell.[4]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[3]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P405 Store locked up.[3]
Dispose of contents/container to an approved
P501

waste disposal plant.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula CsHaFsNO

Molecular Weight 187.12 g/mol

Appearance Cream to brown or yellow powder[5]
Melting Point 170-176 °CJ[5]

Solubility Insoluble in water.[6]

Experimental Protocols: Safe Handling and Use

Proper handling of 4-Hydroxy-3-(trifluoromethyl)benzonitrile is essential to minimize
exposure and risk. The following protocol outlines the necessary steps for safe use in a
laboratory setting.

Engineering Controls

» Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume
hood is mandatory to control exposure to dust and vapors.[3][7]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[2][8]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[7][8]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber). Dispose of
contaminated gloves after use in accordance with good laboratory practices.[3]

o Clothing: Wear a lab coat and, if necessary, additional protective clothing to prevent skin
exposure.[8]
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» Respiratory Protection: If engineering controls are insufficient or for emergency situations,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[8]

General Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of any unnecessary items.

o Weighing and Transfer:

o Conduct all weighing and transfer operations within a chemical fume hood to prevent the
dispersion of dust.

o Avoid the formation of dust during handling.[3][7][8]
o Use appropriate tools (e.g., spatulas) for transfers.
e During Use:
o Keep the container tightly closed when not in use.
o Avoid contact with skin, eyes, and clothing.[7]
o Do not eat, drink, or smoke in the work area.[3]
o Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[3]
o Clean the work area and decontaminate any spills promptly.
o Remove and properly store or dispose of contaminated PPE.[3]

Storage and Disposal
Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
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o Store locked up.[3]

o Keep away from incompatible materials such as strong oxidizing agents and reducing
agents.[7]

Disposal

» Dispose of this substance and its container at an approved waste disposal plant.[7]
e Do not allow the product to enter drains or waterways.[3]

» Disposal must be in accordance with all applicable federal, state, and local regulations.

Emergency Procedures

The following diagrams illustrate the recommended workflows for emergency situations.
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First Aid Actions

Skin Contact:
- Take off contaminated clothing.
Skin - Rinse skin with plenty of water/shower.

\ A

Eye Contact:
E E - Rinse cautiously with water for several minutes.
X] I Nl E - if .
posure Event yes Remove contact lenses, if present and easy to do. Medical
A

- Continue rinsing.

T
Identify Exposure Route j

Inhalation Inhalation:
- Move person to fresh air.
- Keep comfortable for breathing.

Attention
A

Pal

Ingestion Y

Ingestion:
- Rinse mouth.
- Do NOT induce vomiting.
- Drink water (two glasses at most).

Click to download full resolution via product page

Caption: Emergency first aid procedures for exposure events.
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Preparation

Wear Required PPE
(Gloves, Goggles, Lab Coat)

y

Work Inside a
Chemical Fume Hood

Hangling
Y

Weigh and Transfer Compound
Carefully to Avoid Dust

.

Keep Container Tightly Closed
When Not in Use

.

Avoid Contact with
Skin, Eyes, and Clothing

Post-Handling
Y

Clean Work Area and
Decontaminate Spills

'

Wash Hands Thoroughly

'

Dispose of Contaminated
Waste and PPE Properly

Click to download full resolution via product page

Caption: Standard workflow for safely handling the chemical.
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Assess Spill Size
and Location

Large Spill

Evacuate Area
(If Necessary)

'

Wear Appropriate PPE

:

Contain Spill with
Inert Absorbent Material

:

Sweep Up and Shovel into
Suitable, Labeled Containers

:

Clean Spill Area
Thoroughly

l
( )

Click to download full resolution via product page

Small Spill

Caption: Logical steps for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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